3,4-Dddba
3,4-Dddba
Brand Name:
Vulcanchem
CAS No.:
114326-36-2
VCID:
VC20838894
InChI:
InChI=1S/C24H20O2/c1-13-16-8-7-15-5-3-4-6-18(15)22(16)14(2)23-17(13)9-10-20-19(23)11-12-21(25)24(20)26/h3-12,21,24-26H,1-2H3/t21-,24-/m0/s1
SMILES:
CC1=C2C=CC3=CC=CC=C3C2=C(C4=C1C=CC5=C4C=CC(C5O)O)C
Molecular Formula:
C24H20O2
Molecular Weight:
340.4 g/mol
3,4-Dddba
CAS No.: 114326-36-2
Cat. No.: VC20838894
Molecular Formula: C24H20O2
Molecular Weight: 340.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114326-36-2 |
|---|---|
| Molecular Formula | C24H20O2 |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | (7S,8S)-2,13-dimethylpentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4(9),5,10,13,15,17,19,21-decaene-7,8-diol |
| Standard InChI | InChI=1S/C24H20O2/c1-13-16-8-7-15-5-3-4-6-18(15)22(16)14(2)23-17(13)9-10-20-19(23)11-12-21(25)24(20)26/h3-12,21,24-26H,1-2H3/t21-,24-/m0/s1 |
| Standard InChI Key | BPFPSSKWNSYDEY-URXFXBBRSA-N |
| Isomeric SMILES | CC1=C2C=CC3=CC=CC=C3C2=C(C4=C1C=CC5=C4C=C[C@@H]([C@H]5O)O)C |
| SMILES | CC1=C2C=CC3=CC=CC=C3C2=C(C4=C1C=CC5=C4C=CC(C5O)O)C |
| Canonical SMILES | CC1=C2C=CC3=CC=CC=C3C2=C(C4=C1C=CC5=C4C=CC(C5O)O)C |
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